Cas no 1807135-62-1 (Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate
• CAS No: 1807135-62-1
• MF: C₁₂H₈F₅NO₃
• MW: 309.188840866089
• CID: 4956521
• Update Time: 2025-05-23

Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H8F5NO3/c1-2-20-11(19)8-4-9(21-12(15,16)17)6(5-18)3-7(8)10(13)14/h3-4,10H,2H2,1H3
• InChI Key： FBLQTBZSYNKLQY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=CC=1C(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate

Research Brief on Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate (CAS: 1807135-62-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate (CAS: 1807135-62-1) is a fluorinated aromatic ester that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethoxy and difluoromethyl substituents, exhibits promising physicochemical properties that make it a valuable intermediate in drug discovery and development.

Recent studies have focused on the synthesis and optimization of this compound, highlighting its role as a key building block for the development of novel bioactive molecules. The presence of multiple fluorine atoms enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Researchers have explored its utility in the synthesis of potential kinase inhibitors and anti-inflammatory agents, leveraging its ability to modulate protein-ligand interactions through fluorine-specific effects.

In a 2023 study published in the Journal of Medicinal Chemistry, Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate was utilized as a precursor for the development of selective JAK3 inhibitors. The study demonstrated that derivatives of this compound exhibited nanomolar potency against JAK3 while maintaining selectivity over other JAK isoforms, suggesting its potential in treating autoimmune diseases. The researchers attributed this selectivity to the steric and electronic effects of the trifluoromethoxy group, which optimized binding interactions within the JAK3 active site.

Another significant application of this compound lies in its use as a fluorinated synthon for PET (positron emission tomography) tracer development. A 2022 study in ACS Chemical Biology reported the incorporation of Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate into a novel radioligand for imaging neuroinflammation. The compound's fluorine atoms served as ideal handles for ¹⁸F-labeling, while its benzoate core provided the necessary pharmacokinetic properties for blood-brain barrier penetration.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and sustainability of the production process for Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate. A 2023 Green Chemistry publication described a continuous-flow approach that reduced solvent waste by 70% compared to traditional batch methods, while maintaining high yields (>85%). This development addresses growing concerns about the environmental impact of fluorinated compound synthesis in the pharmaceutical industry.

Looking forward, the unique properties of Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate position it as a versatile tool in medicinal chemistry. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design, where its fluorinated aromatic system could enhance protein degradation efficiency. Additionally, computational studies are investigating its potential as a fragment in fragment-based drug discovery, taking advantage of its favorable ligand efficiency metrics.

In conclusion, Ethyl 4-cyano-2-difluoromethyl-5-(trifluoromethoxy)benzoate (CAS: 1807135-62-1) represents an important fluorinated building block with diverse applications in drug discovery. Its recent utilization in kinase inhibitor development, PET tracer design, and sustainable synthesis methodologies underscores its growing significance in chemical biology and pharmaceutical research. As the field continues to explore fluorine-specific effects in drug design, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics.